2-Fluoro-5-methylpyridin-4-OL
Overview
Description
“2-Fluoro-5-methylpyridin-4-OL” is an organic compound that belongs to the pyridine family. It has a CAS Number of 1092561-59-5 and a molecular weight of 127.12 g/mol .
Molecular Structure Analysis
The molecular structure of “2-Fluoro-5-methylpyridin-4-OL” is based on structures generated from information available in ECHA’s databases . The molecular formula is C6H6FNO .
Physical And Chemical Properties Analysis
“2-Fluoro-5-methylpyridin-4-OL” is a solid at room temperature . More detailed physical and chemical properties are not available in the current literature.
Scientific Research Applications
Pharmacology: Neurological Imaging Agents
2-Fluoro-5-methylpyridin-4-OL derivatives have been explored as potential neurological imaging agents, particularly in positron emission tomography (PET) scans. These compounds can be radiolabeled and used to visualize and quantify biological processes at the molecular level within the nervous system .
Material Science: Advanced Polymer Synthesis
In material science, this compound serves as a precursor for synthesizing advanced polymers. Its fluorinated structure can impart unique properties to polymers, such as enhanced thermal stability and chemical resistance, which are valuable in creating specialized materials .
Analytical Chemistry: Chromatographic Standards
The compound’s distinct chemical structure makes it suitable for use as a chromatographic standard. It helps in calibrating equipment and ensuring the accuracy of analytical methods that detect and quantify similar organic compounds .
Organic Synthesis: Building Blocks for Medicinal Chemistry
2-Fluoro-5-methylpyridin-4-OL is a versatile building block in medicinal chemistry. It is used to synthesize a wide range of pharmaceuticals, including inhibitors and receptor modulators, due to its ability to easily undergo various chemical reactions .
Agriculture: Pesticide Development
In agriculture, derivatives of this compound are being researched for their potential use in developing new pesticides. Their structural properties could lead to the creation of more effective and environmentally friendly pest control solutions .
Environmental Science: Herbicide Degradation Studies
Environmental scientists are investigating the degradation pathways of herbicides that contain structures similar to 2-Fluoro-5-methylpyridin-4-OL. Understanding these pathways is crucial for assessing the environmental impact and developing remediation strategies for contaminated sites .
Chemical Engineering: Catalyst Design
This compound is also studied in the field of chemical engineering, where it is used in the design of catalysts. Its fluorine component can influence the catalytic activity, selectivity, and durability of catalysts used in various industrial chemical processes .
Biochemistry: Enzyme Inhibition Studies
In biochemistry, 2-Fluoro-5-methylpyridin-4-OL derivatives are used to study enzyme inhibition. They can bind to active sites or allosteric sites on enzymes, providing insights into enzyme function and aiding in the development of new drugs .
Safety and Hazards
properties
IUPAC Name |
2-fluoro-5-methyl-1H-pyridin-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6FNO/c1-4-3-8-6(7)2-5(4)9/h2-3H,1H3,(H,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NWHWQQSOUUXLTN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CNC(=CC1=O)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6FNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
127.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Fluoro-5-methylpyridin-4-OL | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4',4'-dimethyl-3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-2-ylmethanamine hydrochloride](/img/structure/B1448201.png)
![[8-(Glycidyloxy)-n-octyl]trimethoxysilane](/img/structure/B1448206.png)
![7-Bromo-2-(trifluoromethyl)imidazo[1,2-a]pyridin-6-amine](/img/structure/B1448208.png)
![2-[5-(2-Fluorophenyl)-1,3,4-oxadiazol-2-yl]piperidine hydrochloride](/img/structure/B1448215.png)
![Benzyl 7-(hydroxymethyl)-5,9-dioxa-2-azaspiro[3.5]nonane-2-carboxylate](/img/structure/B1448216.png)
![2-(tert-Butoxycarbonyl)-5-(9H-fluorene-9-ylmethoxycarbonyl)-2,5-diazabicyclo[4.1.0]heptane](/img/structure/B1448217.png)
